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Compound of Interest

Compound Name: 2'-Bromo-2-hydroxyacetophenone
CAS No.: 99233-20-2
Cat. No.: B6331890
Get Quote
. J

Executive Summary: The "Tear Gas" Hazard

Immediate Action Required: Treat 2-Bromo-2'-hydroxyacetophenone (and its isomers) as a
potent lachrymator and alkylating agent.

Do not dispose of this compound directly into standard organic waste drums. Doing so creates
a "time bomb" where volatile lachrymatory vapors can accumulate, posing a severe risk of
chemical exposure (blinding/respiratory distress) to waste management personnel upon
opening the drum.

Core Directive: You must chemically quench the active carbon-halogen bond before the
material leaves your fume hood.

Part 1: Chemical Identity & Hazard Mechanism
Nomenclature Clarification

There is often confusion regarding the position of substituents in this class of compounds. This
guide addresses the alpha-bromo ketone functionality, which is the source of the high hazard
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profile.

e Target Compound: 2-Bromo-1-(2-hydroxyphenyl)ethan-1-one

e Common Name: 2-Bromo-2'-hydroxyacetophenone / 2-Hydroxyphenacyl bromide
« CAS Number: 2491-36-3[1][2][3][4][5][6]

e Functional Hazard:

-Haloketone (Lachrymator)

The Mechanism of Injury (Why it Burns)

To handle this safely, you must understand why it is dangerous. This molecule is an
electrophile that reacts via SN2 alkylation.

» Biological Target: It alkylates cysteine residues on the TRPAL ion channel in sensory nerve
endings.

o Result: This triggers an immediate, intense sensation of burning and pain (nociception),
tearing, and respiratory spasm.

» Implication for Disposal: The disposal strategy targets this specific reactivity.[7] We use a
"soft" nucleophile (Sulfur) to attack the alpha-carbon, displacing the bromide and destroying
the molecule's ability to alkylate human tissue.

Physical & Safety Data Summary
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Property Value / Classification Operational Impact

Dust generation is the primary

Physical State Solid (Crystalline)
exposure vector.

Low melting point; may lique
Melting Point 44 - 48 °C ) 9P ¥ liquety
In warm waste streams.

o Skin Corr.[5][6][7][8][9][10][11] Causes irreversible tissue
GHS Classification

[12] 1B, Eye Dam. 1 damage.
. Full PPE (Face shield +
Signal Word DANGER _
Goggles) required.
Do not mix with Nitric Acid
Incompatibility Strong Oxidizers, Bases (Risk of
gas).

Part 2: The "Thiosulfate Quench" Protocol
(Standard Operating Procedure)

This protocol converts the lachrymatory phenacyl bromide into a non-volatile, non-lachrymatory
thioether derivative. Perform this entire procedure inside a certified chemical fume hood.

Reagents Required[13]

e Solvent: Ethanol or Acetone (to dissolve the organic residue).
e Quenching Agent: Sodium Thiosulfate (

) - 10% to 20% aqueous solution.

o Alternative: Sodium Bisulfite (
) can be used, but Thiosulfate is generally preferred for kinetics.
e pH Adjuster: Sodium Carbonate (

) solid or solution.
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Step-by-Step Neutralization

Step 1: Solubilization Dissolve the waste material (solid residues, contaminated glassware
rinses) in a minimal amount of acetone or ethanol. The reaction requires the organic halide to
be in solution.

Step 2: The Quench (Nucleophilic Attack) Slowly add the Sodium Thiosulfate solution to the
organic mixture.

o Ratio: Use at least a 2:1 molar excess of thiosulfate to the bromo-compound.
o Observation: The solution may warm slightly (exothermic).

» Reaction:

Step 3: Agitation & Time Stir the mixture at room temperature for 1 hour.

o Why? Alpha-haloketones are reactive, but biphasic mixtures (organic/agueous) need time
and agitation to ensure complete conversion.

Step 4: pH Check & Stabilization Check the pH. The reaction can generate acidity.[13][14]
e If pH < 6, add Sodium Carbonate until pH is neutral (pH 7-8).
» Warning: Do not acidify thiosulfate solutions, as this releases sulfur dioxide (

) gas.[14]

Step 5: Final Verification The mixture should no longer have the sharp, acrid odor of the
phenacyl bromide. (Do not sniff directly; waft carefully).[7][11][12][15]

Part 3: Waste Classification & Regulatory
Compliance[11]

Once quenched, the material is no longer a "Reactive" or "P-listed" acute hazard, but it remains
chemical waste.

RCRA Waste Codes (USA)
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» Before Quenching: Likely DOO3 (Reactive) if it generates toxic fumes, or characteristic due to

toxicity.
» After Quenching:
o The mixture is now a solvent-water waste.
o D001 (Ignitable): Due to the Acetone/Ethanol solvent.

o Labeling: "Non-halogenated Organic Solvent Waste" (Note: Although bromide ions are
present, the organic halogen bond is broken, but check local facility rules. Some facilities
require "Halogenated" tags if any halogens are present).

Packaging Requirements

o Container: High-density polyethylene (HDPE) or glass.

e Venting: Use a vented cap for the first 24 hours if possible, to ensure no slow gas evolution

occurs.
e Segregation: Keep away from Oxidizing Acids (Nitric, Chromic).

Part 4: Emergency Contingencies (Spill Response)

Scenario: You drop a 5g bottle of 2-Bromo-2'-hydroxyacetophenone on the floor outside the
hood.

o Evacuate: Clear the immediate area. The dust will cause immediate tearing.

o PPE Up: Don respiratory protection (Half-mask with Organic Vapor/Acid Gas cartridges) and
double nitrile gloves.

e Do NOT Dry Sweep: Sweeping creates dust.
e The "Wet" Neutralization:
o Cover the spill gently with paper towels soaked in the Sodium Thiosulfate solution.

o Allow to sit for 20 minutes.
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o Wipe up the slurry.[15]
o Clean the surface with soap and water.[5][7][9][11][15]

o Dispose of all cleanup materials as hazardous chemical waste.

Part 5: Process Visualization

The following diagram outlines the decision logic for handling this material.
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Figure 1: Decision logic for the safe neutralization and disposal of lachrymatory alpha-
haloketones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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